Cas no 2248788-63-6 (N-(cyanomethyl)-3-methyl-3H-imidazo4,5-bpyridine-6-carboxamide)

• Product Name: N-(cyanomethyl)-3-methyl-3H-imidazo4,5-bpyridine-6-carboxamide
• CAS No: 2248788-63-6
• MF: C₁₀H₉N₅O
• MW: 215.211360692978
• CID: 5668418
• PubChem ID: 138042785
• Update Time: 2025-06-09

N-(cyanomethyl)-3-methyl-3H-imidazo4,5-bpyridine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26687258
• 2248788-63-6
• N-(cyanomethyl)-3-methyl-3H-imidazo[4,5-b]pyridine-6-carboxamide
• Z1625156108
• N-(Cyanomethyl)-3-methylimidazo[4,5-b]pyridine-6-carboxamide
• N-(cyanomethyl)-3-methyl-3H-imidazo4,5-bpyridine-6-carboxamide

• Inchi： 1S/C10H9N5O/c1-15-6-14-8-4-7(5-13-9(8)15)10(16)12-3-2-11/h4-6H,3H2,1H3,(H,12,16)
• InChI Key： IVIDEEQMQMOUOG-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=C2C(=C1)N=CN2C)NCC#N

Computed Properties

• Exact Mass: 215.08070993g/mol
• Monoisotopic Mass: 215.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 83.6Ų

Additional information on N-(cyanomethyl)-3-methyl-3H-imidazo4,5-bpyridine-6-carboxamide

Introduction to N-(cyanomethyl)-3-methyl-3H-imidazo[4,5-bpyridine-6-carboxamide (CAS No. 2248788-63-6)

The compound N-(cyanomethyl)-3-methyl-3H-imidazo[4,5-bpyridine-6-carboxamide (CAS No. 2248788-63-6) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of novel heterocyclic scaffolds with potential therapeutic applications. This molecule, characterized by its intricate nitrogen-rich core, has garnered attention due to its structural complexity and promising biological activity. The presence of both a cyanomethyl group and a carboxamide moiety introduces unique reactivity and functionalization possibilities, making it a valuable candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of imidazo[4,5-bpyridine] derivatives in medicinal chemistry. These heterocycles are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The specific substitution pattern in N-(cyanomethyl)-3-methyl-3H-imidazo[4,5-bpyridine-6-carboxamide positions it as a potential lead compound for developing small-molecule inhibitors targeting key pathological processes. For instance, modifications at the methyl group and the carboxamide moiety can fine-tune the pharmacokinetic properties of the molecule, enhancing its solubility and bioavailability.

In the context of contemporary drug development, the synthesis and optimization of such complex molecules are often guided by computational modeling and high-throughput screening. The cyanomethyl group, in particular, offers a versatile handle for further chemical derivatization, enabling the creation of libraries of analogs with tailored biological profiles. This approach aligns with the growing trend toward structure-based drug design, where computational tools predict molecular interactions to guide synthetic strategies.

One of the most compelling aspects of N-(cyanomethyl)-3-methyl-3H-imidazo[4,5-bpyridine-6-carboxamide is its potential in addressing unmet medical needs. Current research suggests that imidazo[4,5-bpyridine] derivatives exhibit inhibitory activity against enzymes such as Janus kinases (JAKs), which are implicated in inflammatory diseases and cancer. The carboxamide group can serve as a hydrogen bond acceptor or participate in hydrophobic interactions with target proteins, improving binding affinity. Additionally, the cyanomethyl moiety may engage in π-stacking interactions or serve as a nucleophilic site for post-synthetic modifications.

The synthesis of this compound involves multi-step organic transformations, including condensation reactions and functional group interconversions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the imidazo[4,5-bpyridine] core efficiently. These techniques not only improve yield but also allow for greater control over regioselectivity and stereochemistry—a critical consideration when designing molecules intended for biological evaluation.

From a pharmacological perspective, the biological activity of N-(cyanomethyl)-3-methyl-3H-imidazo[4,5-bpyridine-6-carboxamide has been preliminarily assessed through in vitro assays. Early data indicate that this compound exhibits dose-dependent inhibition of selected enzyme targets with high specificity. Such findings are promising for further development into therapeutic agents. Moreover, structural analogs derived from this scaffold could provide insights into structure-activity relationships (SAR), guiding future modifications to enhance potency and selectivity.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like N-(cyanomethyl)-3-methyl-3H-imidazo[4,5-bpyridine-6-carboxamide. Predictive models can analyze large datasets to prioritize compounds based on their predicted binding affinity and pharmacokinetic properties. This high-throughput virtual screening approach complements traditional experimental methods by rapidly narrowing down candidate pools for further validation.

In conclusion,N-(cyanomethyl)-3-methyl-3H-imidazo[4,5-bpyridine-6-carboxamide (CAS No. 2248788-63-6) exemplifies the innovative strategies being employed in modern pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutics targeting complex diseases. As research progresses, further optimization and preclinical evaluation will be essential to determine its full potential as a drug candidate.